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Solvent Yellow 16: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Solvent Yellow 16, also known by its Colour Index name C.I. 12700, is a synthetic azo dye

characterized by its vibrant greenish-yellow hue.[1][2] Primarily utilized in industrial applications

for coloring plastics, resins, printing inks, and aluminum foil, its utility within the realms of

biological research and drug development is not well-documented in scientific literature.[1][3][4]

This technical guide provides a comprehensive overview of the known commercial and

technical data for Solvent Yellow 16, including its chemical properties, commercial suppliers,

and established industrial applications. While specific experimental protocols for its use in

biological staining or as a research tool are not readily available, this document will present a

generalized workflow for non-polar staining, inferred from its chemical characteristics and

existing histological techniques.

Chemical and Physical Properties
Solvent Yellow 16 is a monoazo dye soluble in various organic solvents. Its chemical structure

and physical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 4314-14-1

C.I. Name Solvent Yellow 16

C.I. Number 12700

Molecular Formula C₁₆H₁₄N₄O

Molecular Weight 278.31 g/mol

Appearance
Greenish-yellow to yellow

powder

Melting Point 155-160 °C

Solubility

Soluble in ethanol, acetone,

and other organic solvents.

Insoluble in water.

Heat Resistance (in PS) Up to 268 °C

Commercial Names and Suppliers
Solvent Yellow 16 is marketed under a variety of commercial names. The following table lists

some of the common trade names and known suppliers.
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Commercial Name Supplier(s)

Transparent Yellow 3G Hangzhou Epsilon Chemical Co., Ltd.

Sudan Yellow 146 BASF

Fat Yellow 3G Clariant

Oil Yellow 16 AG PSC

Waxol Yellow 4R SI

Bestoil Yellow 3GP FastColours LLP

Amaplast Yellow 2GH Color-Chem

Keyplast Yellow 2GC Keystone Aniline Corporation

Polysolve Yellow 16 Polysolve Inc.

This list is not exhaustive and represents a selection of known suppliers.

Industrial Applications
The primary applications of Solvent Yellow 16 are in the coloration of various materials,

including:

Plastics: Polystyrene (PS), High Impact Polystyrene (HIPS), Acrylonitrile Butadiene Styrene

(ABS), Polycarbonate (PC), Polyvinyl Chloride (PVC), Polymethyl Methacrylate (PMMA), and

Styrene Acrylonitrile (SAN).

Inks: Printing inks.

Coatings: Transparent paints and lacquers.

Other Materials: Aluminum foil, resins, and cosmetics.

Potential Research Applications and Methodologies
While specific, validated experimental protocols for Solvent Yellow 16 in biological research

are not prevalent in published literature, its properties as a fat-soluble (lysochrome) dye
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suggest potential utility in lipid staining. The "Yellowsolve" methods, which utilize a yellow dye

in a non-aqueous solvent to stain collagen, provide a conceptual framework for a potential

staining workflow.

Inferred General Protocol for Lipid Staining
(Hypothetical)
The following is a generalized, hypothetical protocol for staining lipids in tissue sections, based

on the principles of lysochrome staining. It is crucial to note that this protocol is not derived

from a specific validated publication for Solvent Yellow 16 and would require significant

optimization and validation.

Materials:

Frozen or paraffin-embedded tissue sections

Solvent Yellow 16

Anhydrous solvent (e.g., absolute ethanol, 2-ethoxy-ethanol)

Differentiating solution (e.g., 70% ethanol)

Aqueous mounting medium

Microscope slides and coverslips

Procedure:

Deparaffinization and Rehydration (for paraffin sections):

Immerse slides in xylene to remove paraffin.

Rehydrate through a graded series of ethanol (100%, 95%, 70%).

Rinse with distilled water.

Staining:
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Prepare a saturated solution of Solvent Yellow 16 in an anhydrous solvent.

Dehydrate the sections completely through a graded series of ethanol (70%, 95%, 100%).

Immerse the slides in the Solvent Yellow 16 staining solution. Incubation time will need to

be determined empirically.

Differentiation:

Briefly rinse the slides in a differentiating solution (e.g., 70% ethanol) to remove excess

stain.

Counterstaining (Optional):

A nuclear counterstain like Hematoxylin can be used to visualize cell nuclei.

Mounting:

Rinse with distilled water.

Mount the coverslip with an aqueous mounting medium.

Expected Results: Lipid droplets would be expected to stain a vibrant yellow-green.

Diagrams
Chemical Synthesis of Solvent Yellow 16
The synthesis of Solvent Yellow 16 is a two-step process involving the diazotization of an

aromatic amine followed by an azo coupling reaction.
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Step 1: Diazotization

Step 2: Azo Coupling

Aniline

Diazonium Salt

NaNO2, HCl
0-5°C

Sodium Nitrite + HCl

Solvent Yellow 163-Methyl-1-phenyl-5-pyrazolone
Aqueous Alkaline Solution

Click to download full resolution via product page

Caption: Synthesis pathway of Solvent Yellow 16.

General Workflow for Industrial Application
The following diagram illustrates a simplified workflow for the application of Solvent Yellow 16
in the plastics industry.
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Caption: Industrial workflow for coloring plastics with Solvent Yellow 16.
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Conclusion
Solvent Yellow 16 is a well-characterized industrial colorant with a broad range of applications

in manufacturing. Its chemical properties, particularly its solubility in non-polar solvents,

suggest a potential, albeit underexplored, role in specialized histological staining, such as for

lipids. However, the lack of established and validated protocols in the scientific literature

necessitates that any research application of this dye be preceded by rigorous in-house

validation and optimization. Researchers interested in utilizing Solvent Yellow 16 for biological

staining should consider the general principles of lysochrome staining as a starting point for

method development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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